Cas no 724413-91-6 (1-Hexen-2-ol, 5-methyl- (9CI))

1-Hexen-2-ol, 5-methyl- (9CI) structure
1-Hexen-2-ol, 5-methyl- (9CI) structure
Product Name:1-Hexen-2-ol, 5-methyl- (9CI)
CAS No:724413-91-6
MF:C7H14O
MW:114.185462474823
CID:558578
PubChem ID:45085043
Update Time:2025-04-19

1-Hexen-2-ol, 5-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Hexen-2-ol, 5-methyl- (9CI)
    • 5-methylhex-1-en-2-ol
    • DTXSID10665785
    • 724413-91-6
    • SCHEMBL15086090
    • Inchi: 1S/C7H14O/c1-6(2)4-5-7(3)8/h6,8H,3-5H2,1-2H3
    • InChI Key: FJCCLTIVLXDIRG-UHFFFAOYSA-N
    • SMILES: OC(=C)CCC(C)C

Computed Properties

  • Exact Mass: 114.104
  • Monoisotopic Mass: 114.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 74.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 2.5
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